Desgadolinium Gadoteridol

• CAS No.: 120041-08-9
• Product Name: Desgadolinium Gadoteridol
• Molecular Formula: C17H32N4O7
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 2-[4,7-bis(carboxymethyl)-10-(2-hydroxypropyl)-1,4,7,10-tetrazacyclododec-1-yl]acetic acid
• Standard InChI: InChI=1S/C17H32N4O7/c1-14(22)10-18-2-4-19(11-15(23)24)6-8-21(13-17(27)28)9-7-20(5-3-18)12-16(25)26/h14,22H,2-13H2,1H3,(H,23,24)(H,25,26)(H,27,28)
• Standard InChIKey: IQUHNCOJRJBMSU-UHFFFAOYSA-N
• SMILES: CC(CN1CCN(CCN(CCN(CC1)CC(=O)O)CC(=O)O)CC(=O)O)O
• Canonical SMILES: CC(CN1CCN(CCN(CCN(CC1)CC(=O)O)CC(=O)O)CC(=O)O)O
• Colorform: White solid obtained as an aggregate clump of fine needle-like micro-crystals from methanol/acetone
• Melting Point: 225 °C
• Description: H3HP-DO3A is a tricarboxylic acid that consists of 1,4,7,10-tetraazacyclododecane bearing three carboxymethyl substituents at positions 1, 4 and 7 as well as a 2-hydroxypropyl group at position 10. It is a conjugate acid of a HP-DO3A(3-). It derives from a hydride of a 1,4,7,10-tetraazacyclododecane.
• Solubility: In water, 737 mg/mL; Solubility (mg/mL): methanol 119, isopropanol 41, dimethylformamide 10.1, acetonitrile 6.1, methylene chloride 5.2, ethyl acetate 0.5, acetone 0.4, hexane 0.2, toluene 0.3
• Synonyms: 1,4,7-Tris(carboxymethyl)-10-(2-hydroxypropyl)-1,4,7,10-tetraazacyclododecane; 10-(2-Hydroxypropyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triacetic Acid; HP-DO3A; USP Gadoteridol Related Compound A
• PubChem Compound: 60715
• Last Modified: Nov 11 2021